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Compound of Interest

Compound Name: 5-BROMO-PAPS

Cat. No.: B1147320 Get Quote

An in-depth examination of the chemical properties, experimental applications, and underlying

mechanisms of 2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-sulfopropyl)amino]phenol.

This technical guide provides a comprehensive overview of 5-BROMO-PAPS, a highly

sensitive colorimetric reagent. Tailored for researchers, scientists, and professionals in drug

development, this document details the compound's chemical characteristics, experimental

protocols for its principal applications, and the signaling pathways it enables for quantitative

analysis.

Core Chemical and Physical Properties
5-BROMO-PAPS, systematically named 2-(5-Bromo-2-pyridylazo)-5-[N-propyl-N-(3-

sulfopropyl)amino]phenol, is a water-soluble derivative of 5-Bromo-PADAP. It is recognized for

its utility as a sensitive colorimetric reagent, primarily for the detection of metal ions. The

compound's identity and key properties are summarized below. Discrepancies in the reported

CAS numbers and molecular weights are often attributable to the hydration state of the salt.
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Property Value Source(s)

IUPAC Name

disodium;3-[4-[(5-

bromopyridin-2-yl)diazenyl]-3-

oxido-N-propylanilino]propane-

1-sulfonate

[1]

Synonyms

2-(5-Bromo-2-pyridylazo)-5-[N-

propyl-N-(3-

sulfopropyl)amino]phenol

disodium salt dihydrate

[2]

Molecular Formula
C₁₇H₁₉BrN₄Na₂O₄S·2H₂O

(Dihydrate)
[2]

C₁₇H₁₉BrN₄Na₂O₄S

(Anhydrous)
[1]

Molecular Weight 537.34 g/mol (Dihydrate) [2]

501.3 g/mol (Anhydrous) [1]

CAS Number 679787-08-7 (Dihydrate) [2]

158905-17-0 [1]

81608-06-2 (Free acid) [3]

Appearance
Reddish-brown crystalline

powder
[1]

Solubility Water soluble [4]

Principle of Action: Metal Ion Detection
The primary application of 5-BROMO-PAPS is in the colorimetric determination of various

metal ions, most notably zinc. The underlying principle involves the formation of a stable

chelate complex between the 5-BROMO-PAPS molecule and the target metal ion. This

interaction induces a conformational change in the molecule's chromophore, leading to a

distinct and measurable shift in its light absorption spectrum. For instance, the complex formed

with zinc ions results in a vivid red coloration.[5]
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Mechanism of Metal Ion Detection with 5-BROMO-PAPS.

Experimental Protocol: Colorimetric Determination
of Zinc
This protocol outlines a standard procedure for the quantitative determination of zinc in

biological samples such as serum, plasma, or urine using 5-BROMO-PAPS.

Reagents and Materials
Component Specifications

5-BROMO-PAPS Reagent

0.02 mmol/L in Bicarbonate buffer (200 mmol/L,

pH 9.8) containing Sodium Citrate (170 mmol/L),

Dimethylglyoxime (4 mmol/L), and a detergent

(1%).

Zinc Standard 200 µg/dL (30.6 µmol/L)

Sample Serum, plasma (heparinized), or urine

Spectrophotometer Capable of measuring absorbance at 560 nm

Assay Procedure
The following table details the steps for preparing the reaction mixtures for a blank, a standard,

and the sample.[5]
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Step Reagent Blank Standard Sample

1. Add Reagent 1.0 mL 1.0 mL 1.0 mL

2. Add Standard - 50 µL -

3. Add Sample - - 50 µL

4. Mix & Incubate \multicolumn{3}{c

}{Mix and incubate for

10 minutes at 25°C or

5 minutes at 37°C}

5. Measure \multicolumn{3}{c

}{Measure the

absorbance of the

sample (Asample) and

the standard

(Astandard) against

the reagent blank at

560 nm.}

Calculation of Zinc Concentration
The concentration of zinc in the sample is calculated using the following formula:

Zinc Concentration (µg/dL) = (Asample / Astandard) x 200[5]

Advanced Application: Pyrophosphate Detection in
Nucleic Acid Amplification
A novel application of 5-BROMO-PAPS is in molecular diagnostics, specifically for the real-time

detection of pyrophosphate (PPi), a byproduct of nucleic acid amplification reactions like Loop-

Mediated Isothermal Amplification (LAMP).[6] This method provides a visual, colorimetric

endpoint for determining the success of an amplification event.

The mechanism involves a metal ion, typically Mn²⁺ or Zn²⁺, which is pre-complexed with 5-
BROMO-PAPS, resulting in a colored solution. During nucleic acid amplification, the

incorporation of nucleotides by DNA polymerase releases pyrophosphate. This newly formed

pyrophosphate has a higher affinity for the metal ion than 5-BROMO-PAPS, leading to the
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sequestration of the metal ion from the dye complex. The release of the metal ion restores the

original color of the free 5-BROMO-PAPS, indicating a positive amplification reaction.[7][8]

Nucleic Acid Amplification (e.g., LAMP)
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Signaling pathway for pyrophosphate detection.

Synthesis Outline
The synthesis of 5-BROMO-PAPS is typically achieved through a multi-step chemical process:
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Diazotization: The process commences with the diazotization of 5-bromo-2-aminopyridine to

form a diazonium salt.

Coupling Reaction: This diazonium salt is subsequently coupled with 5-[N-propyl-N-(3-

sulfopropyl)amino]phenol, which results in the formation of the azo compound.

Purification: The final product is purified, often through recrystallization or chromatography, to

yield the disodium salt dihydrate form of 5-BROMO-PAPS.[1]

Conclusion
5-BROMO-PAPS is a versatile and highly sensitive chromogenic reagent with significant

applications in both clinical diagnostics and molecular biology. Its ability to form distinctly

colored complexes with metal ions provides a robust method for their quantification.

Furthermore, its novel application in detecting pyrophosphate offers a simple and effective

visual endpoint for nucleic acid amplification, a valuable tool for point-of-care diagnostics. The

detailed protocols and mechanistic understanding provided in this guide are intended to

support researchers in the effective application of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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